Cas no 26998-80-1 (Phenol, trimethyl-)
Phenol, trimethyl- structure
Product Name:Phenol, trimethyl-
Phenol, trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, trimethyl-
- 2,3,4-trimethylphenol
- InChI=1/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H
- Phenol, 2,3,4-trimethyl-
- 526-85-2
- 4-HYDROXY-1,2,3-TRIMETHYLBENZENE
- Q27271486
- UNII-9295A0BC1N
- 9295A0BC1N
- EINECS 248-158-1
- EINECS 208-399-5
- 2,3,4-HEMIMELLITENOL
- SCHEMBL207038
- 1-HYDROXY-2,3,4-TRIMETHYLBENZENE
- 26998-80-1
- NS00042889
- Trimethylphenol
- DTXSID80865331
-
- Inchi: 1S/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H3
- InChI Key: XRUGBBIQLIVCSI-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)C(C)=C1C
Computed Properties
- Exact Mass: 136.08886
- Monoisotopic Mass: 136.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, trimethyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
26998-80-1 (Phenol, trimethyl-) Related Products
- 1300-71-6(Dimethylphenol)
- 608-43-5(2,3-Xylohydroquinone)
- 527-55-9(4,5-Dimethylbenzene-1,3-diol)
- 1321-28-4(1,4-Benzenediol,dimethyl-)
- 654-42-2(2,6-Dimethylhydroquinone)
- 95-71-6(Methylhydroquinone)
- 527-35-5(Phenol,2,3,5,6-tetramethyl-)
- 700-13-0(Trimethylhydroquinone)
- 697-82-5(2,3,5-Trimethyphenol)
- 2416-94-6(2,3,6-Trimethylphenol)
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